(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)hexanoic acid

• Molecular Formula: C32H42N4O8
• Molecular Weight: 610.7 g/mol
• IUPAC Name: (2R)-6-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C32H42N4O8/c1-31(2,3)43-29(40)35-27(36-30(41)44-32(4,5)6)33-18-12-11-17-25(26(37)38)34-28(39)42-19-24-22-15-9-7-13-20(22)21-14-8-10-16-23(21)24/h7-10,13-16,24-25H,11-12,17-19H2,1-6H3,(H,34,39)(H,37,38)(H2,33,35,36,40,41)/t25-/m1/s1
• InChI Key: MIEGDMIQQQRLOZ-RUZDIDTESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NC(=NCCCC[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)NC(=O)OC(C)(C)C

Description

This compound is a highly specialized amino acid derivative featuring:

• Fmoc (9H-fluoren-9-ylmethoxy carbonyl) protection on the α-amino group, a standard protecting group in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions .
• A hexanoic acid backbone substituted at the ε-position with a complex 2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene moiety.

Biological Activity

The compound (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)hexanoic acid is a complex organic molecule that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on available literature.

Chemical Structure and Properties

The compound features a fluorenyl group, which is known for enhancing lipophilicity and biological interactions. The presence of multiple functional groups contributes to its diverse biological effects. Below is a summary of the structural components:

Component	Description
Fluorenyl Group	Enhances lipophilicity
Carbonyl Group	Potential for hydrogen bonding
Amino Acids	Involved in various biological processes

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit significant antimicrobial properties. For instance, derivatives of fluorenone have shown activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The fluorenyl moiety's influence on the compound's solubility and permeability may enhance its antimicrobial efficacy.

Neuroprotective Effects

Some studies suggest that structural analogs of fluorenyl compounds may possess neuroprotective properties. These compounds are believed to modulate pathways involved in neurodegenerative diseases by influencing cytokine production and reducing oxidative stress .

Anti-inflammatory Properties

The compound may also exhibit anti-inflammatory effects. Similar derivatives have been shown to modulate inflammatory responses by regulating cytokine release . This activity could be beneficial in treating conditions characterized by chronic inflammation.

Structure-Activity Relationship (SAR)

The relationship between the chemical structure and biological activity is crucial for understanding how modifications can enhance or inhibit effectiveness. For example:

• Fluorenyl Modifications : Alterations to the fluorenyl group can significantly impact the compound's lipophilicity and biological interactions.
• Amino Acid Variations : Changes in the amino acid sequence or structure can lead to variations in bioactivity, particularly in antimicrobial and neuroprotective activities .

Case Studies

• Antimicrobial Efficacy : A study demonstrated that specific fluorenone derivatives exhibited potent activity against multi-drug resistant strains of Mycobacterium tuberculosis, highlighting the potential of these compounds as therapeutic agents .
• Neuroprotective Mechanisms : Research into fluorenyl derivatives indicated modulation of neuroinflammatory pathways, suggesting their potential application in neurodegenerative disease therapies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

Table 1: Structural Comparison

Compound Name	Substituent at ε-Position	Molecular Weight	Key Features
Target Compound	2,2,10,10-Tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene	~600–650*	High steric hindrance; potential for chelation or enzymatic resistance
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(((benzyloxy)carbonyl)amino)hexanoic acid	Benzyloxycarbonyl (Cbz)	502.56	Moderate lipophilicity; standard in SPPS
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-azidohexanoic acid	Azide (-N₃)	394.42	Click chemistry applications; bioorthogonal tagging
(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)amino)hexanoic acid	4,4-Dimethyl-2,6-dioxocyclohexylidene	~600–650*	Conformational rigidity; enhanced stability in acidic conditions

*Estimated based on structural analogs.

Functional Insights:

• Target Compound vs. Cbz Derivative : The Cbz group offers simpler deprotection (via hydrogenolysis), whereas the diazaundecan-6-ylidene group may require specialized cleavage conditions (e.g., photolysis or enzymatic cleavage).
• Target Compound vs. Azide Derivative : The azide group enables bioorthogonal applications (e.g., Huisgen cycloaddition), while the diazaundecan-6-ylidene group lacks such reactivity but may enhance metabolic stability.
• Target Compound vs.

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	Target Compound	Cbz Derivative	Azide Derivative	Cyclohexylidene Derivative
Solubility	Low in aqueous buffers	Moderate	Low	Very low
Stability	High (resistant to proteolysis)	Moderate	Moderate	High (acid-resistant)
LogP	~3.5*	~2.8	~1.9	~4.0

*Predicted using analogous structures.

Q & A

Q. How can I resolve contradictions in solubility data across studies?

• Methodological Answer : Solubility discrepancies may stem from polymorphic forms or residual solvents. Characterize batches via X-ray diffraction (XRD) and thermogravimetric analysis (TGA). Test solubility in DMSO, DMF, and acetonitrile using nephelometry. Publish detailed solvent/lyophilization protocols to standardize reporting .